Ethyl 5-(benzo[d]thiazole-2-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzothiazole-2-carbonylamino)pyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C18H14N4O3S/c1-2-25-18(24)12-10-19-22-8-7-11(9-14(12)22)20-16(23)17-21-13-5-3-4-6-15(13)26-17/h3-10H,2H2,1H3,(H,20,23)
• InChI Key: DIHZGJRNILSHET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

Ethyl 5-(benzo[d]thiazole-2-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate, also known as BTP-3, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BTP-3 is a small molecule inhibitor that targets the interaction between the transcription factor STAT3 and its phosphotyrosine-containing peptide ligand.

Scientific Research Applications

Antibacterial Activity

Thiazoles, including their derivatives, have garnered significant attention due to their biological activities. . Researchers have explored its effectiveness in combating both gram-positive and gram-negative bacteria. Further investigations could lead to the development of novel antibacterial agents.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms depending on the specific biological activity . For example, some thiazole derivatives can inhibit the synthesis of certain proteins or enzymes, leading to their respective biological effects .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities . For instance, some thiazole derivatives can inhibit the synthesis of certain proteins or enzymes, disrupting the normal functioning of those biochemical pathways .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific chemical structures .

Result of Action

Thiazole derivatives are known to have a wide range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of thiazole derivatives .